Cas no 1261583-87-2 (3-(3-Bromo-5-iodobenzoyl)pyridine)

• Product Name: 3-(3-Bromo-5-iodobenzoyl)pyridine
• CAS No: 1261583-87-2
• MF: C₁₂H₇BrINO
• MW: 387.998554468155
• CID: 4965016
• Update Time: 2025-06-08

3-(3-Bromo-5-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-5-iodobenzoyl)pyridine

• Inchi： 1S/C12H7BrINO/c13-10-4-9(5-11(14)6-10)12(16)8-2-1-3-15-7-8/h1-7H
• InChI Key： RCMMPRLRCVITOP-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)C(C1C=NC=CC=1)=O)Br

Computed Properties

• Exact Mass: 386.87557 g/mol
• Monoisotopic Mass: 386.87557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30
• Molecular Weight: 388.00

Additional information on 3-(3-Bromo-5-iodobenzoyl)pyridine

Introduction to 3-(3-Bromo-5-iodobenzoyl)pyridine (CAS No. 1261583-87-2) and Its Applications in Modern Chemical Biology

3-(3-Bromo-5-iodobenzoyl)pyridine, identified by the chemical abstracts service number 1261583-87-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with a benzoyl group at the 3-position and bromo and iodine atoms at the 3' and 5' positions of the benzene ring, exhibits unique structural and functional properties that make it a valuable tool in drug discovery and molecular imaging.

The structural motif of 3-(3-Bromo-5-iodobenzoyl)pyridine combines the versatility of the pyridine scaffold with the reactivity provided by the bromo and iodine substituents. Pyridine derivatives are well-known for their broad spectrum of biological activities, including roles as neurotransmitter receptors, enzyme inhibitors, and intermediates in medicinal chemistry. The presence of bromo and iodine atoms introduces additional reactivity, making this compound particularly useful for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, 3-(3-Bromo-5-iodobenzoyl)pyridine has been employed in various research applications, particularly in the development of small-molecule probes for studying protein-protein interactions. The benzoyl group can be used to link affinity tags or fluorophores, enabling researchers to design high-affinity binders for target proteins. Additionally, the halogenated aromatic ring provides a handle for further functionalization via transition-metal-catalyzed reactions, allowing for the creation of diverse libraries of compounds for high-throughput screening.

One of the most compelling aspects of 3-(3-Bromo-5-iodobenzoyl)pyridine is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to a target protein with moderate affinity. These fragments can then be linked together or modified to produce lead compounds with improved potency and selectivity. The structural features of 3-(3-Bromo-5-iodobenzoyl)pyridine make it an ideal candidate for generating such fragments due to its ability to undergo facile modifications while maintaining biological activity.

Recent studies have highlighted the role of 3-(3-Bromo-5-iodobenzoyl)pyridine in developing novel inhibitors for kinases, a class of enzymes implicated in numerous diseases, including cancer. By leveraging its pyridine core and halogenated benzoyl group, researchers have designed compounds that disrupt kinase function through allosteric inhibition or by competing with ATP binding. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The compound's reactivity also makes it a valuable tool in materials science applications. For instance, it has been used to synthesize polymers with tailored electronic properties by incorporating it into conjugated systems. The bromo and iodine substituents facilitate polymerization reactions under mild conditions, allowing for the creation of materials with specific optoelectronic characteristics.

In conclusion, 3-(3-Bromo-5-iodobenzoyl)pyridine (CAS No. 1261583-87-2) is a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable its use in fragment-based drug design, kinase inhibition studies, and materials science. As research continues to uncover new methodologies for functionalizing halogenated aromatic compounds, the utility of 3-(3-Bromo-5-iodobenzoyl)pyridine is expected to expand even further.